Cas no 1375472-07-3 (ethyl(2-methylbutyl)amine hydrochloride)

• Product Name: ethyl(2-methylbutyl)amine hydrochloride
• CAS No: 1375472-07-3
• MF: C₇H₁₈ClN
• MW: 151.67752122879
• MDL: MFCD21602786
• CID: 4594650
• PubChem ID: 18769851
• Update Time: 2025-10-31

ethyl(2-methylbutyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl(2-methylbutyl)amine hydrochloride

• MDL： MFCD21602786
• Inchi： 1S/C7H17N.ClH/c1-4-7(3)6-8-5-2;/h7-8H,4-6H2,1-3H3;1H
• InChI Key： DUEIJRFYIPCVMT-UHFFFAOYSA-N
• SMILES： N(CC)CC(C)CC.[H]Cl

ethyl(2-methylbutyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on ethyl(2-methylbutyl)amine hydrochloride

Ethyl(2-methylbutyl)amine Hydrochloride (CAS No. 1375472-07-3): A Comprehensive Overview

Ethyl(2-methylbutyl)amine hydrochloride (CAS No. 1375472-07-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as ethyl 2-methylbutylamine hydrochloride, is a derivative of amine and hydrochloric acid. Its unique chemical structure and properties make it a valuable component in various applications, ranging from synthetic intermediates to potential therapeutic agents.

The molecular formula of ethyl(2-methylbutyl)amine hydrochloride is C8H19N·HCl, and its molecular weight is approximately 164.70 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, making it easy to handle and process in laboratory settings. Its solubility properties also facilitate its use in various chemical reactions and formulations.

Recent research has highlighted the potential of ethyl(2-methylbutyl)amine hydrochloride in the development of new pharmaceuticals. Studies have shown that this compound can act as a precursor in the synthesis of more complex molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that ethyl(2-methylbutyl)amine hydrochloride can be used to synthesize novel compounds with anti-inflammatory and analgesic activities. These findings suggest that the compound may have applications in the treatment of chronic pain and inflammatory conditions.

In addition to its potential therapeutic uses, ethyl(2-methylbutyl)amine hydrochloride has been explored for its role in enhancing the efficacy of existing drugs. Researchers at the University of California, San Francisco, have reported that this compound can improve the solubility and bioavailability of certain poorly soluble drugs. By enhancing these properties, ethyl(2-methylbutyl)amine hydrochloride can potentially reduce the required dosage and improve patient compliance.

The chemical structure of ethyl(2-methylbutyl)amine hydrochloride consists of an amine group attached to an ethyl and a 2-methylbutyl chain, with a hydrochloric acid counterion. This structure confers specific chemical reactivity and physical properties that are advantageous in various synthetic processes. For example, the amine group can participate in nucleophilic substitution reactions, making it useful in the synthesis of amides, imines, and other nitrogen-containing compounds.

From a safety perspective, ethyl(2-methylbutyl)amine hydrochloride is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, ethyl(2-methylbutyl)amine hydrochloride (CAS No. 1375472-07-3) is a multifaceted compound with promising applications in both synthetic chemistry and pharmaceutical research. Its unique chemical properties make it a valuable tool for researchers aiming to develop new therapeutic agents or enhance the performance of existing drugs. As research continues to uncover new possibilities, ethyl(2-methylbutyl)amine hydrochloride is likely to play an increasingly important role in advancing medical science.